Cas no 65198-04-1 (2,1,3-Benzothiadiazol-5-amine, N-hydroxy-)

• Product Name: 2,1,3-Benzothiadiazol-5-amine, N-hydroxy-
• CAS No: 65198-04-1
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• CID: 1684452
• Update Time: 2024-08-30

2,1,3-Benzothiadiazol-5-amine, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-5-amine, N-hydroxy-

• Inchi： 1S/C6H5N3OS/c10-7-4-1-2-5-6(3-4)9-11-8-5/h1-3,7,10H
• InChI Key： XTYPNNDJNIOLFS-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(NO)=CC2=NS1

Computed Properties

• Exact Mass: 167.01545

Experimental Properties

• Density: 1.673±0.06 g/cm3(Predicted)
• Boiling Point: 338.3±34.0 °C(Predicted)
• PSA: 58.04
• pka: 7.96±0.30(Predicted)